8-hydroxy-2-methyl-1-[(E)-non-3-enyl]-4a,7,8,9,9a,9b-hexahydro-3H-cyclopenta[f]chromen-5-one

• CAS RN: 173485-70-6
• Molecular Formula: C22H32O3
• Molecular Weight: 344.5 g/mol
• IUPAC Name: 8-hydroxy-2-methyl-1-[(E)-non-3-enyl]-4a,7,8,9,9a,9b-hexahydro-3H-cyclopenta[f]chromen-5-one
• InChI: InChI=1S/C22H32O3/c1-3-4-5-6-7-8-9-10-18-15(2)14-25-22-20(24)12-16-11-17(23)13-19(16)21(18)22/h7-8,12,17,19,21-23H,3-6,9-11,13-14H2,1-2H3/b8-7+
• InChI Key: KBCHKCARALURDZ-BQYQJAHWSA-N
• Isomeric SMILES: CCCCC/C=C/CCC1=C(COC2C1C3CC(CC3=CC2=O)O)C
• SMILES: CCCCCC=CCCC1=C(COC2C1C3CC(CC3=CC2=O)O)C
• Other CAS RN: 173655-56-6
• synonyms: penostatin A

Description

8-hydroxy-2-methyl-1-[(E)-non-3-enyl]-4a,7,8,9,9a,9b-hexahydro-3H-cyclopenta[f]chromen-5-one is a chemical compound that belongs to the class of flavonoids. It is also known as flavokawain B and is found in kava plants. This compound has gained significant attention in recent years due to its potential therapeutic properties.

Scientific Research Applications

Luminescence and Ionochromic Properties

Research into related chromene compounds has revealed interesting luminescence and ionochromic properties. For example, 9-hydroxy-1-methyl-3-oxo-3H-benzo[f]chromene-8-carbaldehyde aroylhydrazones demonstrate multifunctional ionochromic behavior, forming colored complexes with metal cations and certain anions. These interactions result in changes to the absorption and fluorescence properties of the compounds, which can be visually observed (Nikolaeva et al., 2020).

Antifungal Properties

Chromene derivatives have shown potential in antifungal applications. For instance, compounds isolated from Aegle marmelos seeds, including chromene derivatives, exhibited significant antifungal activities (Mishra et al., 2010).

Fluorescence and Metal Interaction

The fluorescence properties of chromene derivatives and their interactions with metals have been a focus of research. Studies on benzo[c]chromen-6-one derivatives, for example, have shown that they can act as fluorescent molecules with fluorescence enhancement in the presence of metals (Gülcan et al., 2022).

Antibacterial Activity

Several chromene-based compounds have been synthesized and evaluated for their antibacterial properties. Research indicates that certain chromene derivatives can be effective against both Gram-positive and Gram-negative bacteria, highlighting their potential in antimicrobial applications (Yamgar et al., 2014).

Synthesis and Structural Analysis

The synthesis of chromene derivatives has been extensively studied, leading to the development of novel compounds with potential applications in various fields. Crystal structure analysis of these compounds provides insight into their chemical properties and potential applications (Manolov et al., 2008).